Zirconium Dinitrate Oxide Hydrate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals
Zirconium Dinitrate Oxide Hydrate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals
An In-depth Review of the Chemical Structure, Properties, and Applications of a Versatile Zirconium Precursor
Zirconium dinitrate oxide hydrate, also known as zirconyl nitrate hydrate [ZrO(NO₃)₂ · xH₂O], is a key inorganic compound that serves as a versatile precursor in the synthesis of advanced materials. Its utility is particularly notable in the fabrication of zirconium-based nanomaterials and metal-organic frameworks (MOFs), which are of significant interest in catalysis, materials science, and increasingly, in the pharmaceutical and biomedical fields. This technical guide provides a detailed overview of the chemical structure, physicochemical properties, and experimental protocols related to zirconium dinitrate oxide hydrate, with a special focus on its applications in drug development.
Chemical Structure and Properties
Zirconium dinitrate oxide hydrate is a white, crystalline, and odorless solid that is soluble in water and alcohol.[1][2] The general chemical formula is ZrO(NO₃)₂ · xH₂O, indicating the presence of a zirconyl cation (ZrO²⁺), two nitrate anions (NO₃⁻), and a variable number of water molecules of hydration.[3] The anhydrous molecular weight is 231.23 g/mol .[3]
Physicochemical Properties
A summary of the key quantitative properties of zirconium dinitrate oxide hydrate is presented in Table 1.
| Property | Value | References |
| Molecular Formula | ZrO(NO₃)₂ · xH₂O | |
| Anhydrous Molecular Weight | 231.23 g/mol | [3] |
| CAS Number | 14985-18-3 | [5] |
| Appearance | White powder or chunks | [2] |
| Solubility | Soluble in water and alcohol | [1][2] |
| Density | 1.415 - 1.536 g/cm³ | [6][7] |
| Decomposition | Decomposes upon heating |
Table 1: Physicochemical Properties of Zirconium Dinitrate Oxide Hydrate
Experimental Protocols
Synthesis of Zirconium Dinitrate Oxide Hydrate
Zirconium dinitrate oxide hydrate can be prepared through several routes. A common laboratory-scale synthesis involves the hydrolysis of a zirconium(IV) salt followed by dissolution in nitric acid.
Protocol:
-
Hydrolysis: Start with a zirconium precursor such as zirconium tetrachloride (ZrCl₄). Dissolve the precursor in deionized water.
-
Precipitation: Add a base, such as ammonium hydroxide (NH₄OH), dropwise to the solution while stirring to precipitate zirconium hydroxide [Zr(OH)₄].
-
Washing: Filter the precipitate and wash it thoroughly with deionized water to remove any remaining chloride or other impurity ions.
-
Dissolution: Dissolve the washed zirconium hydroxide precipitate in concentrated nitric acid (HNO₃).
-
Crystallization: Concentrate the resulting solution by gentle heating to induce crystallization of zirconium dinitrate oxide hydrate. The crystals can then be collected by filtration and dried.
Characterization Techniques
XRD is a fundamental technique for confirming the crystalline phase of the synthesized material. The XRD pattern of hydrated zirconyl nitrate precursors can vary depending on the supplier and pre-treatment conditions, such as drying time.[8]
Experimental Protocol for XRD Analysis:
-
Sample Preparation: A small amount of the powdered zirconium dinitrate oxide hydrate is finely ground using a mortar and pestle to ensure a random orientation of the crystallites. The powder is then mounted onto a sample holder.
-
Instrument Setup: The analysis is performed using a powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å).
-
Data Collection: The sample is scanned over a 2θ range, typically from 10° to 80°, with a step size of 0.02° and a dwell time of 1-2 seconds per step.
-
Data Analysis: The resulting diffraction pattern is analyzed to identify the crystalline phases present by comparing the peak positions and intensities with standard diffraction patterns from databases such as the International Centre for Diffraction Data (ICDD).
TGA and DSC are used to study the thermal stability and decomposition of zirconium dinitrate oxide hydrate. The thermal decomposition of hydrated metal nitrates typically occurs in stages: dehydration, followed by the decomposition of the anhydrous salt to the metal oxide.[9] For zirconyl nitrate, the decomposition ultimately leads to the formation of zirconium dioxide (ZrO₂) at temperatures around 450 °C.[10]
Experimental Protocol for TGA/DSC Analysis:
-
Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of zirconium dinitrate oxide hydrate is placed in an alumina or platinum crucible.
-
Instrument Setup: The analysis is carried out using a simultaneous TGA/DSC instrument.
-
Thermal Program: The sample is heated from room temperature to a final temperature of around 700-800 °C at a constant heating rate, typically 10 °C/min.
-
Atmosphere: The experiment is usually conducted under a controlled atmosphere, such as a continuous flow of an inert gas (e.g., nitrogen or argon) or air, to study the decomposition process under different conditions.
-
Data Analysis: The TGA curve plots the percentage weight loss as a function of temperature, revealing the temperatures at which dehydration and decomposition occur. The DSC curve shows the heat flow to or from the sample, indicating whether the thermal events are endothermic (e.g., melting, dehydration) or exothermic (e.g., crystallization, some decompositions).
Applications in Drug Development
Zirconium dinitrate oxide hydrate is a valuable precursor for the synthesis of zirconium-based nanomaterials, such as zirconium dioxide (ZrO₂) nanoparticles and metal-organic frameworks (MOFs), which have shown significant promise in drug delivery and cancer therapy.
Zirconium Dioxide (ZrO₂) Nanoparticles for Drug Delivery
ZrO₂ nanoparticles are attractive for biomedical applications due to their biocompatibility, high surface area, and stability.[11] Zirconium dinitrate oxide hydrate is a common starting material for the synthesis of these nanoparticles via methods like sol-gel and co-precipitation.[12][13]
Experimental Workflow for ZrO₂ Nanoparticle Synthesis:
Zirconium-Based Metal-Organic Frameworks (MOFs) for Targeted Therapy
Zirconium-based MOFs, such as the UiO-66 series, are highly porous materials with exceptional stability, making them excellent candidates for drug delivery systems.[14] Zirconium dinitrate oxide hydrate can be used as the zirconium source in the solvothermal synthesis of these MOFs.[15] These MOFs can be loaded with anticancer drugs, such as doxorubicin, for targeted delivery to tumor cells.
Involvement in Cellular Signaling Pathways
The therapeutic effects of zirconium-based drug delivery systems in cancer are often linked to their ability to modulate key cellular signaling pathways that control cell proliferation, survival, and apoptosis. Two of the most critical pathways in cancer are the PI3K/AKT and MAPK signaling pathways.[1][16] Dysregulation of these pathways is a common feature of many tumors.[8][17]
PI3K/AKT Signaling Pathway:
This pathway is crucial for cell growth and survival. Upon activation by growth factors, PI3K phosphorylates PIP2 to PIP3, which in turn activates AKT. Activated AKT then phosphorylates a range of downstream targets that promote cell survival and inhibit apoptosis.
MAPK Signaling Pathway:
The MAPK pathway, also known as the Ras-Raf-MEK-ERK pathway, is another key regulator of cell proliferation, differentiation, and survival. Mutations in genes like Ras and Raf that lead to constitutive activation of this pathway are common in cancer.
Targeted drug delivery systems based on zirconium nanomaterials can be designed to inhibit these pathways, thereby inducing apoptosis and inhibiting the growth of cancer cells.
Conclusion
Zirconium dinitrate oxide hydrate is a fundamentally important precursor for the synthesis of a wide range of zirconium-based materials. Its well-defined chemical properties and reactivity make it an ideal starting material for the controlled fabrication of nanoparticles and metal-organic frameworks. For researchers in drug development, understanding the synthesis and characterization of this compound is the first step toward designing novel and effective therapeutic delivery systems that can target critical cellular pathways implicated in cancer and other diseases. The continued exploration of zirconium dinitrate oxide hydrate and its derivatives will undoubtedly lead to further advancements in materials science and nanomedicine.
References
- 1. aacrjournals.org [aacrjournals.org]
- 2. prochemonline.com [prochemonline.com]
- 3. Zirconium Dinitrate Oxide Hydrate - ProChem, Inc. [prochemonline.com]
- 4. researchgate.net [researchgate.net]
- 5. Zirconium dinitrate oxide hydrate|lookchem [lookchem.com]
- 6. americanelements.com [americanelements.com]
- 7. 14985-18-3 CAS | ZIRCONYL NITRATE | Metallic Salts (Metal Salts) | Article No. 06572 [lobachemie.com]
- 8. mdpi.com [mdpi.com]
- 9. akjournals.com [akjournals.com]
- 10. researchgate.net [researchgate.net]
- 11. mp-1565: ZrO2 (cubic, Fm-3m, 225) [legacy.materialsproject.org]
- 12. Zirconia-based nanomaterials: recent developments in synthesis and applications - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00367H [pubs.rsc.org]
- 13. malayajournal.org [malayajournal.org]
- 14. stars.library.ucf.edu [stars.library.ucf.edu]
- 15. High-yield halide-assisted synthesis of metal–organic framework UiO-based nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. Tumor-Targeted Synergistic Blockade of MAPK and PI3K from a Layer-by-Layer Nanoparticle - PMC [pmc.ncbi.nlm.nih.gov]
